1-(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-ethoxyphenyl)ethanone

• IUPAC Name: 1-[2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(4-ethoxyphenyl)ethanone
• InChI: InChI=1S/C20H21ClN2O2S/c1-2-25-18-9-5-15(6-10-18)13-19(24)23-12-11-22-20(23)26-14-16-3-7-17(21)8-4-16/h3-10H,2,11-14H2,1H3
• InChI Key: ZSCGIGUEQGCUQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O2S
• Molecular Weight: 388.9 g/mol

Description

1-(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-ethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C20H21ClN2O2S and its molecular weight is 388.91. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Compounds structurally related to the specified chemical have been synthesized and evaluated for their antitumor activities. For instance, the study by Mahmoud et al. (2021) focused on synthesizing novel thiazole derivatives, demonstrating promising antitumor activities against MCF-7 tumor cells, indicating a potential application in breast cancer treatment (Mahmoud et al., 2021).

Antimycotic Activity

Research on compounds with similar structures has revealed antimycotic activity, suggesting their use in treating fungal infections. Raga et al. (1992) synthesized and tested a new series of compounds for antifungal activity, highlighting their potential as antimycotic agents (Raga et al., 1992).

Synthetic Approaches and Chemical Reactions

Murav'eva et al. (1967) investigated the synthesis and rearrangements in the thiazoline imine series, providing valuable insights into the chemical reactions and synthesis pathways of related compounds, which could be essential for developing new therapeutic agents (Murav'eva et al., 1967).

Antibacterial and Antifungal Agents

The synthesis and biological evaluation of imidazole derivatives, as conducted by Sawant et al. (2011), showcased their antibacterial and antifungal properties. Such studies underline the potential of these compounds in developing new antimicrobial agents (Sawant et al., 2011).

Mechanism of Action

Target of action

Imidazole-containing compounds are known for their broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of action

The mode of action of imidazole-containing compounds can vary widely depending on the specific compound and its targets. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical pathways

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms .

Pharmacokinetics

The pharmacokinetics of imidazole-containing compounds can also vary widely depending on the specific compound. They are generally highly soluble in water and other polar solvents .

Result of action

The result of the action of imidazole-containing compounds can include a wide range of effects, depending on the specific compound and its targets. For example, some imidazole derivatives have been reported to have antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action environment

The action environment can influence the efficacy and stability of imidazole-containing compounds. Factors such as pH, temperature, and the presence of other substances can affect the action of these compounds .